2,4-dimethyl-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)thiazole-5-carboxamide

• IUPAC Name: 2,4-dimethyl-N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C17H16N4O2S/c1-10-16(24-11(2)18-10)17(23)19-13-7-5-4-6-12(13)14-8-9-15(22)21(3)20-14/h4-9H,1-3H3,(H,19,23)
• InChI Key: YUKPMNUEFFWQGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)NC2=CC=CC=C2C3=NN(C(=O)C=C3)C
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

2,4-dimethyl-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Activities

Compounds with structural elements similar to the specified chemical have been synthesized and evaluated for their antioxidant activities. For example, novel N-substituted benzyl/phenyl carboxamides based on pyrazolo[4,3-c][1,2]benzothiazine ring systems were synthesized, with several compounds showing moderate to significant radical scavenging activity. These findings suggest potential applications in designing molecules with antioxidant properties (Matloob Ahmad et al., 2012).

Antitumor Activity

Some derivatives, particularly those incorporating imidazole and triazeno groups, have been investigated for their antitumor activities. The studies highlight the potential of these compounds in cancer chemotherapy, with specific compounds showing activity against malignant melanoma, Hodgkin’s disease, and various sarcomas (M. Iradyan et al., 2001).

Methodological Advances in Heterocyclic Chemistry

Research has also focused on developing new methods for synthesizing heterocyclic compounds, including thiazoles and oxazoles. These methodological advances enable the exploration of novel compounds with potential biological activities, providing a foundation for future drug development (Philip Cornwall et al., 1987).

Synthesis and Evaluation of Derivatives for Bioactivities

Derivatives of thiazoles and related heterocycles have been synthesized and evaluated for various bioactivities, including antibacterial and anticancer effects. This research underscores the importance of structural modifications to achieve desired biological outcomes, with certain compounds showing promising results against bacterial strains and cancer cell lines (A. Fadda et al., 2012).

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazoles and indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Mode of Action

Similar compounds such as voreloxin, an analog of thiazole, binds to dna and interacts with topoisomerase ii, resulting in dna double-strand breaks, a g2 stop, and ultimately, cell death .

Biochemical Pathways

For instance, indole derivatives have been found to affect pathways related to inflammation, viral replication, cancer cell proliferation, and more .

Result of Action

Similar compounds have been found to have significant analgesic and anti-inflammatory activities .